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These application notes provide a comprehensive guide for utilizing GaTx2, a potent and
selective peptide inhibitor of the CIC-2 chloride channel, in patch clamp electrophysiology
studies. The information provided is intended to facilitate the investigation of CIC-2 channel
function, pharmacology, and its role in various physiological and pathophysiological processes.

Introduction to GaTx2

GaTx2 is a 3.2 kDa peptide toxin originally isolated from the venom of the scorpion Leiurus
quinquestriatus hebraeus. It is a high-affinity and selective blocker of the voltage-gated chloride
channel CIC-2.[1][2] GaTx2 acts as a gating modifier, binding to the closed state of the channel
and slowing its activation, thereby inhibiting chloride currents.[3][4] Its high specificity for CIC-2
over other CIC family members and other ion channels makes it an invaluable pharmacological
tool for elucidating the physiological roles of CIC-2.[4]

Mechanism of Action

GaTx2 exerts its inhibitory effect on CIC-2 channels through a voltage-dependent mechanism.
[1][4] The toxin preferentially binds to the closed state of the channel, thereby stabilizing it and
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increasing the latency to first channel opening.[2][3] This mode of action is characteristic of a

gating modifier rather than a simple pore blocker. The inhibition is more pronounced at more

depolarized potentials.[5]

Data Presentation
Quantitative Analysis of GaTx2 Inhibition of CIC-2

The following tables summarize the key quantitative data regarding the interaction of GaTx2

with CIC-2 channels, as determined by various electrophysiological techniques.

Parameter Value Technique Voltage Reference
) o Two-Electrode
Dissociation
22 + 10 pM Voltage Clamp -100 mV [4]
Constant (KD)
(TEVC)
Multi-channel
12 +5 pM -100 mV [4]
Patch Clamp
o Two-Electrode
Association Rate
4.3x107 M-1s-1  Voltage Clamp N/A [3]
Constant (kon)
(TEVC)
Dissociation Two-Electrode
Rate Constant 0.0034 s-1 Voltage Clamp N/A [3]
(koff) (TEVC)
GaTx2 I
Voltage . % Inhibition Reference
Concentration
-160 mV 10 nM 62.5+2.6% [5]
-60 mV 10 nM 86.6 + 2.3% [5]
-100 mV 2pM 4.0+9.9% [5]
-60 mV 2 pM 41.4 +4.1% [5]
-100 mV 100 pM ~40% [4]
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Caption: GaTx2 signaling pathway illustrating the inhibition of the CIC-2 channel.
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Caption: Experimental workflow for a typical patch clamp study using GaTx2.
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Experimental Protocols

The following are detailed protocols for whole-cell and inside-out patch clamp recordings to
study the effects of GaTx2 on CIC-2 channels.

Protocol 1: Whole-Cell Voltage Clamp Recording

This protocol is designed to measure macroscopic CIC-2 currents from an entire cell and
assess the inhibitory effects of extracellularly applied GaTx2.

1. Cell Preparation:

o Culture cells expressing CIC-2 channels (e.g., HEK293 or CHO cells stably transfected with
the CLCN2 gene) on glass coverslips.

e For primary neurons, prepare acute brain slices or dissociated neuronal cultures.
2. Solutions:
« Internal (Pipette) Solution (in mM):

o 115 K-Gluconate

4 NacCl

[¢]

[¢]

2 Mg-ATP

0.3 GTP-Na

[e]

o

40 HEPES

[¢]

Adjust pH to 7.2 with KOH

[¢]

Adjust osmolarity to ~270 mOsm/L
o External (Bath) Solution (in mM):

o 126 NaCl
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3 KClI

[e]

(¢]

2 MgSOa

2 CaCl2

[¢]

1.25 NaHz2POa

[¢]

[e]

26.4 NaHCOs

10 Glucose

o

[¢]

Adjust pH to 7.4 by bubbling with 95% O2 / 5% CO:

[¢]

Adjust osmolarity to ~290 mOsm/L
. Recording Procedure:

Place a coverslip with adherent cells in the recording chamber on the microscope stage and
perfuse with external solution.

Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-7 MQ when
filled with the internal solution.

Approach a target cell with the patch pipette and apply gentle suction to form a high-
resistance (GQ) seal.

Rupture the cell membrane within the pipette tip by applying a brief pulse of suction to
establish the whole-cell configuration.

Clamp the cell membrane potential at a holding potential of -30 mV.

To elicit CIC-2 currents, apply a voltage protocol consisting of a 1-second hyperpolarizing
step to -100 mV, followed by a tail pulse to +40 mV. Repeat this protocol every 15 seconds to
allow for full channel deactivation between pulses.[4]

Record stable baseline currents for several minutes.
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o Apply GaTx2 to the external solution at the desired concentration via the perfusion system.
» Record the inhibited currents until a steady-state effect is observed.

» To study recovery, wash out the GaTx2 by perfusing with the control external solution.

Protocol 2: Inside-Out Patch Clamp Recording

This configuration is useful for studying the direct interaction of GaTx2 with the extracellular
face of the CIC-2 channel in an isolated membrane patch.

1. Cell and Pipette Preparation:

o Follow the same cell and pipette preparation steps as for the whole-cell recording protocol.
The pipette will be filled with the external solution, and the bath will contain the internal

solution.
2. Solutions:
o Pipette (Extracellular) Solution (in mM):

100 NMDG-CI

[e]

o

5 MgCl2

10 HEPES

[¢]

[¢]

Adjust pH to 7.3
» Bath (Intracellular) Solution (in mM):

100 NMDG-CI

o

[¢]

2 MgClz

10 HEPES

[¢]

2 EGTA

[e]
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o AdjustpHto 7.3
3. Recording Procedure:
o Form a GQ seal in the cell-attached configuration as described in the whole-cell protocol.

o Gently pull the pipette away from the cell to excise a patch of membrane, forming the inside-
out configuration. The intracellular side of the membrane will now be facing the bath solution.

» Hold the patch potential at a desired voltage, for example, +40 mV.

o Apply the same voltage protocol as in the whole-cell experiment (1-second step to -100 mV,
followed by a tail pulse) to activate CIC-2 channels in the patch.

» Record baseline channel activity.

o To study the effect of GaTx2 from the extracellular side, the toxin can be "backfilled" into the
pipette. This involves filling the tip of the pipette with toxin-free solution and the shank with a
solution containing GaTx2. The toxin will diffuse to the patch over time. Alternatively, for
outside-out patch configuration, GaTx2 can be applied directly to the bath.

o Record channel activity as the toxin takes effect.

Concluding Remarks

GaTx2 is a powerful and selective tool for the study of CIC-2 chloride channels. The protocols
and data presented here provide a foundation for researchers to design and execute patch
clamp experiments to investigate the role of CIC-2 in cellular physiology and disease. The high
affinity and specific mechanism of action of GaTx2 make it an ideal probe for isolating and
characterizing CIC-2 currents, and for screening potential therapeutic modulators of this
important ion channel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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